2-[[1-(2,5-Dimethylpyrazole-3-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-(2,5-dimethylpyrazole-3-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C18H21N5O2/c1-13-8-16(22(2)21-13)18(24)23-7-3-4-15(11-23)12-25-17-9-14(10-19)5-6-20-17/h5-6,8-9,15H,3-4,7,11-12H2,1-2H3
• InChI Key: YXDGBXSIJHDQTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)N2CCCC(C2)COC3=NC=CC(=C3)C#N)C
• Molecular Formula: C18H21N5O2
• Molecular Weight: 339.4 g/mol

Description

2-[[1-(2,5-Dimethylpyrazole-3-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C18H21N5O2 and its molecular weight is 339.399. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Pharmacokinetics

Research on similar compounds often investigates their metabolism and pharmacokinetics in humans and animals. For example, studies on HIV-1 protease inhibitors like L-735,524 have detailed their metabolic pathways, identifying major metabolites and their formation processes, which include glucuronidation, N-oxidation, and hydroxylation among others (S. Balani et al., 1995). Such research is crucial for understanding how drugs are processed in the body, which can inform dosing, efficacy, and safety profiles.

Environmental Exposure and Toxicology

The assessment of environmental exposure to chemicals and their potential neurotoxic effects, as seen in studies on organophosphorus (OP) and pyrethroid (PYR) pesticides, is another vital research application (Kateryna Babina et al., 2012). Understanding the extent and impact of exposure to chemicals, including potential neurotoxicants, helps in the development of safety guidelines and regulatory policies.

Receptor Binding and Neuropharmacology

Investigations into receptor binding and the pharmacological effects of compounds on the nervous system are essential for discovering new therapeutic agents. For example, the characterization of radioactive metabolites of radioligands like [O-methyl-11C]WAY-100635 provides insights into the distribution and interaction of these compounds with brain receptors, offering valuable information for the development of drugs targeting specific neurological pathways (S. Osman et al., 1996).

Drug Discovery and Development

The exploration of new compounds for their therapeutic potential involves detailed pharmacological and toxicological studies. For instance, the development of cardiotonic agents like AR-L 115 BS, which demonstrates positive inotropic and vasodilating actions, highlights the process of identifying and characterizing new drugs for heart failure treatment (W. Nebel et al., 1981).